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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pentenal (CAS No. 2100-17-6) is an organic compound characterized by a terminal double

bond and an aldehyde functional group.[1][2] This unsaturated aldehyde possesses a unique

olfactory profile, described as a cooked brown and roasted aroma, which lends itself to

potential applications within the fragrance and flavor industry.[3][4] While primarily recognized

as a flavoring agent, its chemical reactivity and distinct scent profile make it a subject of interest

for fragrance research and development, potentially as a top note or a modifier in complex

fragrance compositions.[1][5] This document provides detailed application notes and

experimental protocols for the evaluation and use of 4-pentenal in fragrance applications.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 4-pentenal is essential

for its effective application in fragrance formulations. These properties influence its volatility,

stability, and interaction with other fragrance components.
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Property Value Reference

Molecular Formula C₅H₈O [2][6]

Molecular Weight 84.12 g/mol [2][6]

CAS Number 2100-17-6 [2][6]

Appearance Colorless liquid [4]

Odor Profile
Cooked brown and roasted

aroma
[3][4]

Boiling Point 99-103 °C at 760 mm Hg [7]

Density 0.853-0.857 g/cm³ [4]

Refractive Index 1.413-1.418 [4]

Solubility

Slightly soluble in water;

soluble in ethanol, pentane,

and diethyl ether.

[4]

Vapor Pressure
42.85 mmHg @ 25 °C

(estimated)
[7]

Flash Point -3.4 °C (estimated) [7]

Olfactory Profile and Applications
4-Pentenal is noted for its high-strength, roasted aroma.[3] It is recommended to be evaluated

in a 0.10% solution or less due to its potency.[3] In the context of the broader family of

aldehydes used in perfumery, which are known for lending a fresh, sparkling, and often soapy

or waxy character, 4-pentenal's roasted quality is distinctive.[8][9][10]

While specific commercial fragrance formulations containing 4-pentenal are not publicly

disclosed, its properties suggest potential applications as:

Top Note Modifier: To introduce a unique, savory, or roasted nuance to the initial impression

of a fragrance.
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Specialty Accord Component: In the creation of gourmand, nutty, or roasted accords for

niche fragrances.

Intermediate in Fragrance Synthesis: 4-Pentenal can serve as a precursor for the synthesis

of other fragrance molecules.[1][5]

It is important to note that some sources recommend against the use of 4-pentenal directly in

fragrance applications, suggesting its primary role may be as a flavoring agent or a chemical

intermediate.[7]

Experimental Protocols
Quality Control and Purity Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To verify the identity and purity of 4-pentenal raw material.

Methodology:

Sample Preparation: Prepare a 1% solution of 4-pentenal in a suitable solvent such as

ethanol.

GC-MS System: A standard GC-MS system equipped with a non-polar or semi-polar

capillary column (e.g., HP-5MS) is suitable.

Injection: Inject 1 µL of the prepared sample into the GC injector.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

MS Conditions:
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Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Data Analysis: Identify the 4-pentenal peak by its retention time and comparison of its mass

spectrum with a reference library (e.g., NIST). Purity is determined by the relative area of the

4-pentenal peak compared to the total area of all peaks in the chromatogram.

Sample Preparation GC-MS Analysis Data Analysis

Prepare 1% 4-pentenal
in ethanol Inject 1µL into GC GC Separation MS Detection Identify Peak

(Retention Time & Mass Spectrum)
Determine Purity

(Peak Area %)

Click to download full resolution via product page

GC-MS workflow for quality control of 4-pentenal.

Sensory Evaluation by a Trained Panel
Objective: To characterize the olfactory profile of 4-pentenal and determine its odor detection

threshold.

Methodology:

Panel Selection: A panel of 8-12 trained sensory assessors with experience in fragrance

evaluation.

Sample Preparation:

Odor Profile: Prepare serial dilutions of 4-pentenal in an odorless solvent (e.g., diethyl

phthalate or ethanol) at concentrations of 1%, 0.1%, and 0.01%.

Odor Threshold: Prepare a series of dilutions in deionized water, starting from a

concentration below the expected threshold and increasing in logarithmic steps.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b109682?utm_src=pdf-body
https://www.benchchem.com/product/b109682?utm_src=pdf-body
https://www.benchchem.com/product/b109682?utm_src=pdf-body-img
https://www.benchchem.com/product/b109682?utm_src=pdf-body
https://www.benchchem.com/product/b109682?utm_src=pdf-body
https://www.benchchem.com/product/b109682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Procedure:

Odor Profile: Present the diluted samples on smelling strips to the panelists in a

randomized and blind manner. Panelists describe the odor using a standardized

vocabulary.

Odor Threshold: Use a forced-choice method (e.g., triangle test) where panelists are

presented with three samples, one containing the odorant and two blanks, and asked to

identify the different sample. The threshold is the concentration at which a statistically

significant portion of the panel can correctly identify the odorant.

Data Analysis: Compile the descriptors for the odor profile. Calculate the group odor

detection threshold using appropriate statistical methods.

Setup

Evaluation

Data Analysis

Select Trained
Sensory Panel

Odor Profile Assessment
(Smelling Strips)

Odor Threshold Determination
(Triangle Test)

Prepare Serial Dilutions

Compile Odor Descriptors Calculate Odor Threshold

Click to download full resolution via product page

Workflow for the sensory evaluation of 4-pentenal.

Stability Testing in an Alcoholic Fragrance Base
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Objective: To evaluate the stability of 4-pentenal in a typical fragrance base under accelerated

conditions.

Methodology:

Sample Preparation: Prepare a 1% solution of 4-pentenal in a 95% ethanol/5% deionized

water mixture. Prepare a control sample of the base without 4-pentenal.

Storage Conditions:

Accelerated Aging: Store samples in a climate chamber at 40 °C for 1, 2, and 4 weeks.

Light Exposure: Expose samples to a controlled UV light source.

Control: Store samples at room temperature in the dark.

Evaluation: At each time point, evaluate the samples for:

Color and Clarity: Visual inspection.

pH: Using a calibrated pH meter.

Odor: Sensory evaluation by a trained panel to detect any changes in the odor profile.

Chemical Composition: GC-MS analysis to quantify the concentration of 4-pentenal and

identify any degradation products.

Data Analysis: Compare the results from the stressed samples to the control to assess the

stability of 4-pentenal.

Olfactory Signaling Pathway
The perception of aldehydes, including unsaturated aldehydes like 4-pentenal, is initiated by

their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons

in the nasal epithelium. The binding of an odorant to an OR triggers a G-protein-coupled

signaling cascade. Specifically, the G-protein Gαolf is activated, which in turn stimulates

adenylyl cyclase III (ACIII). ACIII converts ATP to cyclic AMP (cAMP). The increase in

intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of
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Ca²⁺ and Na⁺ ions. This influx depolarizes the neuron, generating an action potential that is

transmitted to the olfactory bulb in the brain for further processing. The rodent olfactory

receptor OR-I7 is a well-studied receptor known to be activated by aliphatic aldehydes.[1][2]

[11][12] Studies have shown that the binding affinity is influenced by the carbon chain length,

with aldehydes containing 5-11 carbon atoms being effective agonists.[1]
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Simplified olfactory signaling pathway for aldehydes.
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Safety and Regulatory Information
Toxicity: 4-Pentenal is moderately toxic by ingestion, inhalation, and skin contact.[3]

Flavoring Agent Status: It is listed by the Joint FAO/WHO Expert Committee on Food

Additives (JECFA) and has a FEMA (Flavor and Extract Manufacturers Association) number

(4262), indicating its use as a flavoring agent.[6]

Fragrance Use Regulations: While used in the preparation of fragrances, some sources

indicate it is "not for fragrance use" in the final consumer product, which may suggest

limitations or the need for further safety assessments for cosmetic applications. The

International Fragrance Association (IFRA) sets standards for the safe use of fragrance

ingredients. For unsaturated aldehydes, IFRA has established restrictions based on their

potential for skin sensitization.[3] It is crucial for researchers and formulators to consult the

latest IFRA standards and regional cosmetic regulations (e.g., EU Cosmetic Regulation)

before using 4-pentenal in any consumer product.[8][9]

Conclusion
4-Pentenal is a volatile compound with a distinct roasted aroma that presents interesting

possibilities for fragrance creation, likely as a modifier or in specialty accords. Its use, however,

requires careful consideration of its potency, stability, and the evolving regulatory landscape for

fragrance ingredients. The protocols outlined in this document provide a framework for the

systematic evaluation of 4-pentenal for its potential inclusion in fragrance formulations. Further

research into its stability in various matrices and a more definitive understanding of its

regulatory status for cosmetic use are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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